Cas no 309734-72-3 (5-(Furan-2-yl)-3-phenyl-1,2,4-oxadiazole)

• Product Name: 5-(Furan-2-yl)-3-phenyl-1,2,4-oxadiazole
• CAS No: 309734-72-3
• MF: C₁₂H₈N₂O₂
• MW: 212.204122543335
• CID: 5715329
• PubChem ID: 702850
• Update Time: 2023-10-15

5-(Furan-2-yl)-3-phenyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-3-phenyl-1,2,4-oxadiazole
• AB01331006-02
• AINKNWCODGPLKV-UHFFFAOYSA-N
• CS-0327961
• 5-(2-furyl)-3-phenyl-1,2,4-oxadiazole
• AG-670/34993027
• EU-0052493
• STK185871
• AKOS000645655
• SCHEMBL13930846
• 309734-72-3
• NCGC00338744-01
• SR-01000529553-1
• SS-4607
• 3-phenyl-5-(2-furanyl)-1,2,4-oxadiazole
• SR-01000529553
• 1,2,4-Oxadiazole, 5-(2-furanyl)-3-phenyl-
• 5-(Furan-2-yl)-3-phenyl-1,2,4-oxadiazole

• Inchi： 1S/C12H8N2O2/c1-2-5-9(6-3-1)11-13-12(16-14-11)10-7-4-8-15-10/h1-8H
• InChI Key： AINKNWCODGPLKV-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 212.058577502g/mol
• Monoisotopic Mass: 212.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 359.9±34.0 °C(Predicted)
• pka: -1.91±0.30(Predicted)